Cas no 119647-84-6 (1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
• CAS No: 119647-84-6
• Molecular Formula: C₁₄H₁₃NO₃
• Molecular Weight: 243.257923841476
• MDL: MFCD27956075
• CID: 1208651
• PubChem ID: 57435080

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
• ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
• ethyl 4-benzoylpyrrole-2-carboxylate
• AMY42501
• 119647-84-6
• ethyl4-benzoyl-1H-pyrrole-2-carboxylate
• DB-370386
• SCHEMBL1149883
• F53804

• MDL： MFCD27956075
• InChIKey： AKGPFUFYYZPTQT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO3/c1-2-18-14(17)12-8-11(9-15-12)13(16)10-6-4-3-5-7-10/h3-9,15H,2H2,1H3
• SMILES： CCOC(=O)C1=CC(=CN1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 243.09
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 243.09
• Heavy Atom Count: 18
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2A^2